Cas no 64297-65-0 (Benzoic acid, 3-iodyl-)

Benzoic acid, 3-iodyl- structure
Benzoic acid, 3-iodyl- structure
Product Name:Benzoic acid, 3-iodyl-
CAS No:64297-65-0
MF:C7H5IO4
MW:280.016674757004
CID:424262
PubChem ID:3549290
Update Time:2025-04-19

Benzoic acid, 3-iodyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-iodyl-
    • 3-iodylbenzoic acid
    • benzoic acid, 3-(iodooxy)-
    • LogP
    • CHEMBL332161
    • 64297-65-0
    • m-iodoxybenzoic acid
    • DTXSID40393544
    • BDBM50075029
    • 3-Iodyl-benzoic acid
    • SCHEMBL752292
    • PD181426
    • Inchi: 1S/C7H5IO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
    • InChI Key: PXGYMLKSIXWMJW-UHFFFAOYSA-N
    • SMILES: I(C1=CC=CC(C(=O)O)=C1)(=O)=O

Computed Properties

  • Exact Mass: 263.92785
  • Monoisotopic Mass: 279.923
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Density: 2.058
  • Boiling Point: 347.2°C at 760 mmHg
  • Flash Point: 163.8°C
  • Refractive Index: 1.674
  • PSA: 46.53
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